Cas no 944897-82-9 (5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde)

5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde structure

944897-82-9 structure

Product Name:5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde

CAS No:944897-82-9

MF:C₅H₆N₂O₂

MW:126.113340854645

CID:6620880

PubChem ID:21031010

Update Time:2026-03-11

5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- AKOS006305060
- AB57527
- 944897-82-9
- 5-ETHYL-1,3,4-OXADIAZOLE-2-CARBALDEHYDE
- SCHEMBL14562570
- DTXSID701272504
- 5-Ethyl-1,3,4-oxadiazole-2-carboxaldehyde
- 5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde
- Inchi： 1S/C5H6N2O2/c1-2-4-6-7-5(3-8)9-4/h3H,2H2,1H3
- InChI Key： VFROXXDCHADKGU-UHFFFAOYSA-N
- SMILES： O1C(C=O)=NN=C1CC

Computed Properties

Exact Mass: 126.042927438g/mol
Monoisotopic Mass: 126.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 107
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 56Å²

5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0856-1g	5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde	944897-82-9	96%	1g	¥12066.64	2025-04-11
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0856-5g	5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde	944897-82-9	96%	5g	¥43702.21	2025-04-11

5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde Related Literature

1. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
2. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
3. Enantiomeric helical TiO2 nanofibers modulate different peptide assemblies and subsequent cellular behaviors†

Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

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